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Compound of Interest

Compound Name:
1-(Chloromethyl)-2,3,4,5,6-

pentafluorobenzene

Cat. No.: B1346566 Get Quote

An In-depth Technical Guide to 1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the synthesis, properties, and

applications of 1-(chloromethyl)-2,3,4,5,6-pentafluorobenzene (also known as

pentafluorobenzyl chloride). This fluorinated organic compound serves as a critical building

block in the synthesis of complex molecules, particularly in the pharmaceutical and

agrochemical industries.

Chemical Identity and Properties
1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene is a colorless liquid known for its high

reactivity, which is attributed to the presence of the chloromethyl group and the electron-

withdrawing pentafluorophenyl ring.[1] Its key identifiers and physical properties are

summarized in the table below.

Table 1: Physical and Chemical Properties of 1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene
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Property Value Reference(s)

CAS Number 653-35-0 [2][3][4]

Molecular Formula C₇H₂ClF₅ [3][4][5]

Molecular Weight 216.54 g/mol [2][3][5]

IUPAC Name
1-(chloromethyl)-2,3,4,5,6-

pentafluorobenzene
[2]

Synonyms

Pentafluorobenzyl chloride,

(Chloromethyl)pentafluorobenz

ene, α-Chloro-2,3,4,5,6-

pentafluorotoluene

[3][4][6]

Physical Form Liquid [2]

Boiling Point
72 °C[6]; 50 °C (pressure not

specified)[3]
[3][6]

Density 1.59 g/cm³ [6]

Refractive Index 1.443 [6]

Solubility

Not miscible in water[6].

Soluble in most organic

solvents.[7]

[6][7]

Storage Temperature
2-8°C under an inert

atmosphere
[2][5]

Synthesis of 1-(Chloromethyl)-2,3,4,5,6-
pentafluorobenzene
The primary method for synthesizing 1-(chloromethyl)-2,3,4,5,6-pentafluorobenzene is

through the electrophilic chloromethylation of pentafluorobenzene.[8] This reaction introduces a

chloromethyl group onto the aromatic ring.
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Synthesis Pathway: Chloromethylation of
Pentafluorobenzene
The synthesis involves the reaction of pentafluorobenzene with a chloromethylating agent,

such as bis(chloromethyl) ether, in the presence of a strong acid like chlorosulfonic acid.[8] The

reaction proceeds with the evolution of hydrogen chloride gas.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pentafluoromethylbenzene - Wikipedia [en.wikipedia.org]

2. 1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene | 653-35-0 [sigmaaldrich.com]

3. 2,3,4,5,6-Pentafluorobenzyl chloride(653-35-0) MSDS Melting Point Boiling Point Density
Storage Transport [chemicalbook.com]

4. Benzene, (chloromethyl)pentafluoro- [webbook.nist.gov]

5. 653-35-0|1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene|BLD Pharm [bldpharm.com]

6. Pentafluorobenzyl chloride Six Chongqing Chemdad Co. ，Ltd [chemdad.com]

7. nbinno.com [nbinno.com]

8. Volume # 6(127), November - December 2019 — "Chloromethylation of
polyfluoroaromatic compounds" [notes.fluorine1.ru]

To cite this document: BenchChem. [1-(Chloromethyl)-2,3,4,5,6-pentafluorobenzene
synthesis and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346566#1-chloromethyl-2-3-4-5-6-
pentafluorobenzene-synthesis-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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